
An In-depth Technical Guide to 4-
Methylbenzenethiol Sodium Salt

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Methylbenzenethiol sodium salt

CAS No.: 10486-08-5

Cat. No.: B080081

Get Quote

This guide provides a comprehensive overview of 4-methylbenzenethiol sodium salt (also

known as sodium p-toluenethiolate or p-thiocresol sodium salt), a versatile and important

reagent in modern organic synthesis. Designed for researchers, chemists, and drug

development professionals, this document delves into the compound's core chemical

properties, synthesis, handling, and reactivity, supported by field-proven insights and

established experimental protocols.

Compound Profile and Core Properties
4-Methylbenzenethiol sodium salt is the deprotonated form of 4-methylbenzenethiol (p-

thiocresol). The presence of the thiolate anion makes it a potent nucleophile and a valuable

building block in synthetic chemistry.[1][2] Its utility stems from the high reactivity of the sulfur

atom, enabling the formation of carbon-sulfur bonds, which are prevalent in many

pharmaceutical agents and advanced materials.

A summary of its key identifiers and physicochemical properties is provided below for quick

reference.
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Property Value Source

Chemical Name
4-Methylbenzenethiol sodium

salt
[2]

Synonyms

Sodium 4-

methylphenylthiolate, p-

Thiocresol sodium salt

[3]

CAS Number 10486-08-5 [3][4]

Molecular Formula C₇H₇NaS [4][5]

Molecular Weight 146.19 g/mol [3][4]

Appearance White to off-white powder [2]

Melting Point >300 °C (decomposes) [1][3]

Solubility
Soluble in water, alcohols.

Insoluble in nonpolar solvents.
[6]

Synthesis, Handling, and Safety
Synthesis Rationale and Protocol
The most direct and common synthesis of 4-methylbenzenethiol sodium salt involves the

acid-base reaction between its parent thiol, 4-methylbenzenethiol, and a suitable sodium base.

The choice of base and solvent is critical for achieving high yield and purity.

Causality Behind Experimental Choices:

Parent Thiol: 4-Methylbenzenethiol (pKa ≈ 6.8) is sufficiently acidic to be deprotonated by

common bases like sodium hydroxide or sodium alkoxides.[7]

Base Selection: Sodium ethoxide or sodium hydroxide are frequently used. Sodium hydride

(NaH) can also be employed in anhydrous, aprotic solvents like THF for a clean reaction, as

the only byproduct is hydrogen gas.

Solvent: Ethanol is a common choice as it readily dissolves both the parent thiol and the

resulting sodium salt. For reactions requiring strictly anhydrous conditions, THF or DMF are
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preferred.

Inert Atmosphere: Thiols and especially thiolates are susceptible to oxidation by atmospheric

oxygen, which can lead to the formation of disulfide impurities (di-p-tolyl disulfide).

Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) is crucial for

preventing this side reaction and ensuring the integrity of the product.

Protocol: Synthesis of 4-Methylbenzenethiol Sodium Salt

Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a

nitrogen inlet, add 100 mL of absolute ethanol.

Deprotonation: While stirring under a positive pressure of nitrogen, add sodium metal (2.3 g,

0.1 mol) in small portions. Allow the sodium to react completely to form sodium ethoxide.

Thiol Addition: Once the solution has cooled to room temperature, add 4-methylbenzenethiol

(12.4 g, 0.1 mol) dropwise via a syringe.

Reaction: Stir the resulting mixture at room temperature for 1-2 hours. The formation of the

sodium salt may be observed as a precipitate.

Isolation: Remove the solvent under reduced pressure using a rotary evaporator. The

resulting white solid is the desired sodium salt.

Purification (Optional): The product can be washed with anhydrous diethyl ether to remove

any unreacted thiol and then dried under high vacuum. Purity should be assessed by ¹H

NMR.

Handling and Safety Precautions
Proper handling is essential due to the nature of the compound and its precursor.

Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or

chemical safety goggles, gloves, and a lab coat.[3][6]

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust.[6]
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Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6] The

material is hygroscopic and sensitive to air.

Incompatibilities: Avoid strong oxidizing agents, which can lead to the formation of disulfides

or sulfonic acids.[6]

The parent compound, 4-methylbenzenethiol, is known for its powerful and unpleasant stench.

[7] While the sodium salt is less volatile, appropriate care should be taken.

Reactivity and Synthetic Applications
As a soft nucleophile, the thiolate anion is highly effective in a range of nucleophilic substitution

and addition reactions.

Nucleophilic Substitution (Sₙ2 and SₙAr)
This is the most common application. The thiolate readily displaces leaving groups (halides,

tosylates, mesylates) from primary and secondary alkyl substrates to form thioethers (sulfides).

Sₙ2 Reactions: The reaction proceeds with inversion of stereochemistry at a chiral center.

The high nucleophilicity of the thiolate ensures efficient reaction, often at room temperature.

Nucleophilic Aromatic Substitution (SₙAr): The salt reacts with electron-deficient aromatic

rings (e.g., those bearing nitro or carbonyl groups) to displace halides or other suitable

leaving groups, forming diaryl sulfides.

Conjugate Addition (Michael Addition)
The thiolate can add to α,β-unsaturated carbonyl compounds in a 1,4-conjugate addition

fashion. This is a powerful method for forming C-S bonds at the β-position of a carbonyl

system.

Use in Catalysis and Materials Science
Thiolates are widely used to functionalize nanoparticles (e.g., gold nanoparticles) and in the

synthesis of polymers and other advanced materials. They can also act as ligands in

coordination chemistry.
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The diagram below illustrates the fundamental reactivity of 4-methylbenzenethiol sodium salt
as a nucleophile.
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Core Reagent

Key Reaction Pathways

Resulting Products

4-Methylbenzenethiol
Sodium Salt (Nu⁻)

Sₙ2 Reaction
(Alkyl Halides, R-X)

Attacks alkyl halide

SₙAr Reaction
(Activated Aryl Halides, Ar-X)

Attacks aryl halide

Michael Addition
(α,β-Unsaturated Carbonyls)

Attacks β-carbon

Alkyl Aryl Thioether
(R-S-Ar)

Diaryl Sulfide
(Ar-S-Ar') β-Thio Carbonyl Compound
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Caption: Workflow for the synthesis and validation of the sodium salt.
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Conclusion
4-Methylbenzenethiol sodium salt is a powerful and reliable nucleophilic reagent with broad

applications in organic synthesis. Its straightforward preparation, coupled with its high reactivity,

makes it an indispensable tool for constructing thioethers and other sulfur-containing

molecules. Successful application requires careful attention to handling, particularly the

exclusion of atmospheric oxygen and moisture, and rigorous analytical verification of the final

product. This guide provides the foundational knowledge and practical protocols necessary for

its effective and safe utilization in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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